5-chlorospiro[indole-3,2'-[1,3]oxathiolan]-2(1H)-one

• Molecular Formula: C10H8ClNO2S
• Molecular Weight: 241.69 g/mol
• IUPAC Name: 5'-chlorospiro[1,3-oxathiolane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C10H8ClNO2S/c11-6-1-2-8-7(5-6)10(9(13)12-8)14-3-4-15-10/h1-2,5H,3-4H2,(H,12,13)
• InChI Key: WLGQOYSRXRIQBG-UHFFFAOYSA-N
• SMILES: C1CSC2(O1)C3=C(C=CC(=C3)Cl)NC2=O

Description

5-chlorospiro[indole-3,2'-[1,3]oxathiolan]-2(1H)-one is a monothioketal formed from 5-chloro-1H-indole-2,3-dione. It has been studied for its anticonvulsant properties. It has a role as an anticonvulsant. It is a monothioketal and an oxathiolane.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Characterization : The compound has been synthesized and characterized through various techniques including FT-IR, NMR, and HRMS. Single crystals were grown for crystal structure determination using X-ray crystallography, revealing a triclinic structure with space group P-1 (Sharma et al., 2021).
• Molecular Interactions and Docking Studies : Elaborate systems of molecular interactions such as O-H···O, N-H···O, and C-H···O have been observed, stabilizing the crystal structure. Molecular docking studies indicate potential inhibition properties for Human topoisomerase IIα (Sharma et al., 2021).

Biological Evaluation and Activity

• Antioxidant and Cytotoxicity Evaluation : Chemical reactivity of certain derivatives was explored, resulting in various heterocyclic systems. These compounds were evaluated for antioxidant properties and cytotoxicity against hepatocellular carcinoma cell lines (Hamama et al., 2017).
• Antimicrobial and Antiviral Activity : Some derivatives have been synthesized and tested for their ability to inhibit lipid peroxidation, scavenge radicals, and reduce Fe3+ to Fe2+. They also underwent evaluation in the National Cancer Institute’s in vitro primary anticancer assay, showing significant growth inhibitions against certain cancer cell lines (Ermut et al., 2014).

Synthesis and Application in Medicinal Chemistry

• Novel Synthesis Approaches : The compound and its derivatives have been used to synthesize various bioactive heterocyclic systems like thiophene, furo-oxathiolone, and others. These synthesized compounds have been evaluated for in vitro antioxidant and antitumor activities, demonstrating significant capabilities (Ghaith et al., 2021).
• Antimicrobial and Antiviral Potentials : Derivatives bearing benzothiazole moiety were synthesized and evaluated for antimicrobial activity against various strains and antiviral activity against DNA and RNA viruses. The results indicated high antimicrobial and antiviral activities, especially against gram-positive bacteria (Akdemir & Ermut, 2013).